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Compound of Interest

Compound Name: Mitoguazone

Cat. No.: B15565574

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitoguazone, also known as Methylglyoxal Bis(guanylhydrazone) or MGBG, is a potent
inhibitor of S-adenosylmethionine decarboxylase (SAMDC), a key enzyme in the polyamine
biosynthesis pathway. By disrupting this pathway, Mitoguazone effectively halts cell
proliferation and induces apoptosis, making it a compound of significant interest in oncology
research. This technical guide provides a comprehensive overview of the chemical structure,
synthesis, and mechanism of action of Mitoguazone, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

Mitoguazone is a di-guanidino derivative with the IUPAC name 2-[(E)-[(1E)-1-
(diaminomethylidenehydrazinylidene)propan-2-ylidene]amino]guanidine.[1] Its chemical
structure is characterized by a central methylglyoxal backbone linked to two guanylhydrazone
moieties.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15565574?utm_src=pdf-interest
https://www.benchchem.com/product/b15565574?utm_src=pdf-body
https://www.benchchem.com/product/b15565574?utm_src=pdf-body
https://www.benchchem.com/product/b15565574?utm_src=pdf-body
https://www.benchchem.com/product/b15565574?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Mitoguazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

(HCI catalyst)

Mitoguazone
H3 N —» N —» Cc —» N
cC —» C > cC —» H N
C
Y
N —> N —> C —> N
N
Acetone w‘
Methylglyoxal 1-oxime .
Condensation
Buty! Nitrite \

Aminoguanidine
(HCI, H20)

Mitoguazone

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

S-Adenosylmethionine
(SAM)

Ornithine

Mitoguazone

Inhibits

Ornithine
Decarboxylase (ODC)

S-Adenosylmethionine
Decarboxylase (SAMDC)

Putrescine Decarboxylated SAM

Spermidine
Synthase

Spermidine

Spermine
Synthase

Spermine

Cell Proliferation

&
Survival

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup:

- Dissolve Aminoguanidine HCI
- Acidify with HCI
- Cool in Ice Bath

:

Slow Addition of
Aqueous Methylglyoxal

:

Stir at Room Temperature

Monitor with TLC

Reaction Complete

Workup:
- Decolorize with Charcoal
- Filter

Concentrate Under
Reduced Pressure
Recrystallization
(Ethanol/Water)

Analysis:
- HPLC for Purity
- NMR, FTIR, MS for Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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